Cas no 918629-69-3 (Benzoic acid, 3-fluoro-4-(4-fluorophenoxy)-)

• Product Name: Benzoic acid, 3-fluoro-4-(4-fluorophenoxy)-
• CAS No: 918629-69-3
• MF: C₁₃H₈F₂O₃
• MW: 250.197630882263
• MDL: MFCD11529210
• CID: 772743
• PubChem ID: 28605109
• Update Time: 2025-08-03

Benzoic acid, 3-fluoro-4-(4-fluorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-fluoro-4-(4-fluorophenoxy)-
• 3-fluoro-4-(4-fluorophenoxy)benzoic acid
• 918629-69-3
• DTXSID60651532
• AKOS000264066
• SCHEMBL21274603
• A1-05354

• MDL： MFCD11529210
• Inchi： 1S/C13H8F2O3/c14-9-2-4-10(5-3-9)18-12-6-1-8(13(16)17)7-11(12)15/h1-7H,(H,16,17)
• InChI Key： BFAGXXDSKINKJC-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1OC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 250.04415044g/mol
• Monoisotopic Mass: 250.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers